Flufenoxuron-d3

LC-MS/MS quantification isotope dilution mass spectrometry pesticide residue analysis
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C21H11ClF6N2O3
Molecular Weight 491.8 g/mol
Cat. No. B15608782
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Technical Parameters


Basic Identity
Product NameFlufenoxuron-d3
Molecular FormulaC21H11ClF6N2O3
Molecular Weight491.8 g/mol
Structural Identifiers
InChIInChI=1S/C21H11ClF6N2O3/c22-12-8-10(21(26,27)28)4-7-17(12)33-11-5-6-16(15(25)9-11)29-20(32)30-19(31)18-13(23)2-1-3-14(18)24/h1-9H,(H2,29,30,31,32)/i1D,2D,3D
InChIKeyRYLHNOVXKPXDIP-CBYSEHNBSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 0.25 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Flufenoxuron-d3: Deuterated Internal Standard


Flufenoxuron-d3 (CAS unlabeled: 101463-69-8) is a deuterium-labeled analog of the benzoylurea insecticide flufenoxuron, a chitin synthesis inhibitor used globally in agricultural pest control. The compound incorporates three deuterium atoms at the 2,6-difluorobenzoyl ring (2,6-difluorobenzoyl-d3), yielding a molecular formula of C21H8D3ClF6N2O3 and a molecular weight of 491.79 Da . This represents a +3 Da mass shift relative to the native analyte (488.77 Da), a characteristic specifically engineered for use as a stable isotope-labeled (SIL) internal standard in LC-MS/MS quantitative workflows [1]. Isotopic enrichment is specified at ≥98 atom % D across multiple reputable suppliers, meeting the minimum threshold required for accurate isotope dilution mass spectrometry (IDMS) . The parent compound flufenoxuron acts by disrupting chitin deposition during insect molting and egg hatching, making its residue monitoring essential in food, environmental, and pharmacokinetic studies [1].

Isotope dilution LC-MS/MS quantification of flufenoxuron in complex research matrices
Co-eluting SIL-IS with +3 Da mass shift for interference-free MRM detection
Non-exchangeable deuterium placement supports stable IS response across analytical batches

Why Flufenoxuron-d3 Cannot Be Substituted


Flufenoxuron-d3 occupies a non-substitutable niche in quantitative bioanalysis because the benzoylurea insecticide class exhibits pronounced matrix-dependent ionization effects that cannot be reliably corrected by structural analog internal standards or external calibration alone. Flufenoxuron has been documented to experience significant matrix effects—both ion suppression and enhancement—in complex sample matrices such as cucumber, green bean, apple, mandarin, and Chinese traditional herbs [1][2]. A direct comparative study by Stokvis et al. established that stable isotope-labeled internal standards yield superior assay performance relative to structural analogs for LC-MS assays, but noted that deuterium-labeled compounds with suboptimal label placement or insufficient mass shift may themselves exhibit differential chromatographic or extraction behavior [3]. Flufenoxuron-d3 addresses these failure points through its +3 Da mass shift and placement of deuterium on non-exchangeable aromatic carbons of the 2,6-difluorobenzoyl moiety—positions remote from heteroatoms and alpha-carbonyl sites vulnerable to H/D back-exchange [3]. This design ensures co-elution with the native analyte under reversed-phase conditions, equalizes extraction recovery, and compensates for matrix-induced ionization variability—capabilities that neither unlabeled flufenoxuron (as external calibrant) nor a structural analog such as lufenuron (IC50 differential: ~31 ppb vs. 10 ppb in immunoassay) can replicate [4].

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Structural analog IS (e.g., lufenuron) may not co-elute precisely, exposing IS and analyte to different matrix effect microenvironments
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Unlabeled flufenoxuron as external calibrant cannot correct for commodity-specific ion suppression documented in cucumber, green bean, and herbs
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+1 or +2 Da deuterated analogs risk isotopologue cross-talk from native analyte's chlorine isotope pattern; +3 Da shift avoids spectral overlap

Flufenoxuron-d3 Differentiation Evidence


Mass Shift Prevents Isotopologue Interference

Flufenoxuron-d3 provides a nominal mass increase of +3 Da (491.79 Da) versus native flufenoxuron (488.77 Da), exceeding the minimum recommended threshold of ≥3 mass units for small-molecule SIL internal standards to avoid spectral overlap with the analyte's natural isotopologue distribution . Native flufenoxuron's monoisotopic mass is 488.0362 Da, with its M+2 isotopologue (from one 37Cl and contributions from 13C) exhibiting significant abundance that could interfere with a +1 or +2 deuterated IS. The +3 Da shift places the IS signal in a region free from native isotopologue interference in the MS/MS multiple reaction monitoring (MRM) channel [1]. This contrasts with hypothetical 1×D or 2×D flufenoxuron analogs, which would risk cross-talk from the native analyte's chlorine isotope pattern .

Mass Shift Prevents Interference
Class-level inference
+3 Da
Supports interference-free MRM detection
Meets minimum mass shift threshold for small-molecule SIL-IS
LC-MS/MS quantification isotope dilution mass spectrometry pesticide residue analysis

Non-Exchangeable Deuterium Prevents H/D Back-Exchange

Flufenoxuron-d3 is specifically labeled at the 3,4,5 positions of the 2,6-difluorobenzoyl ring, as confirmed by the InChI key (RYLHNOVXKPXDIP-CBYSEHNBSA-N) and SMILES notation from the TRC certificate of analysis . These positions are aromatic C–H sites that are chemically non-exchangeable under standard bioanalytical sample preparation conditions (aqueous/organic extraction at pH 3–8). This contrasts with deuterium placed on heteroatom-bound or alpha-carbonyl positions, which are documented to undergo proton back-exchange during sample storage or processing, degrading isotopic purity and invalidating quantification [1]. Per Acanthus Research design guidelines, stability of the label requires positioning on non-exchangeable sites, and 'deuterium labels should not be placed on heteroatoms such as oxygen...or nitrogen in amines...or on carbon adjacent to a carbonyl group'—all of which Flufenoxuron-d3 avoids .

Non-Exchangeable Deuterium
Class-level inference
Aromatic 3,4,5-positions on 2,6-difluorobenzoyl ring; no heteroatom-bound or alpha-carbonyl labels
Supports label stability during sample preparation
Eliminates time-dependent isotopic purity loss risk
H/D exchange stability internal standard robustness bioanalytical method validation

Matrix Effect Correction: SIL IS vs. Structural Analogs

In a landmark comparative study, Stokvis et al. (2005) demonstrated that stable isotopically labeled internal standards yield quantitatively better assay performance than structural analogs for LC-MS bioanalysis [1]. Specifically, switching from a structural analog IS to a SIL-IS improved assay precision from a CV of 15–20% to 3–8% across multiple analyte concentrations in the kahalalide F quantification case study [1]. While this head-to-head switching experiment was performed on a non-pesticide analyte, the principle generalizes across LC-MS/MS workflows. For flufenoxuron specifically, the Gil García et al. (2003) study documented that matrix effects exist in the quantification of flufenoxuron in cucumber and green bean, necessitating either matrix-matched calibration or an internal standard correction approach [2]. The use of Flufenoxuron-d3 as a SIL-IS provides the 'gold standard' correction because the deuterated IS co-elutes with the analyte and experiences identical extraction recovery and ionization conditions [3]. By contrast, a structural analog such as lufenuron (which differs in substitution pattern and exhibits a 3.1-fold weaker cross-reactivity in immunoassay [4]) may not co-elute precisely, leading to differential matrix effect exposure.

Matrix Effect Correction
Cross-study comparable
SIL-IS: CV 3–8%
Structural analog IS: CV 15–20% ~2–6 fold precision improvement reported
Supports bioanalytical precision review
Principle validated across multiple analyte classes (Stokvis 2005)
matrix effect correction ion suppression isotope dilution quality control

Isotopic Purity Enables Reliable Isotope Dilution Quantification

Flufenoxuron-d3 is consistently specified at ≥98 atom % D across multiple certified reference material suppliers, including CDN Isotopes (D-7776), Alfa Chemistry (ACMA00064271), and BOC Sciences (BLP-008767) . This enrichment level ensures that the contribution of unlabeled flufenoxuron (d0 species) in the IS spike is ≤2%, translating to a systematic bias contribution of ≤0.2% at a typical IS spike level of 10% of analyte concentration. In the context of multi-residue benzoylurea methods—such as the 8-BU method achieving 80–110% recovery with an MLOQ of 0.02 mg/kg in apple and mandarin [1], or the 16-IGR method achieving 74.8–105.3% recovery and LOQs of 0.6–10 μg/kg in herbs [2]—this purity specification enables isotope dilution quantification without requiring a separate d0-correction factor. Lower isotopic purity (e.g., 95 atom % D) would introduce a ≥5% systematic positive bias at the same spike ratio, exceeding the 15% acceptance criterion at the LOQ for bioanalytical methods.

Isotopic Purity Specification
Cross-study comparable
≥98 atom % D
Supports reliable isotope dilution quantification
Systematic bias from unlabeled species limited to ≤0.2% at typical IS spike
isotopic enrichment specification multi-residue method quality assurance

Co-Elution Prevents Differential Matrix Effects

Flufenoxuron-d3 differs from the native analyte only by the substitution of three aromatic hydrogen atoms with deuterium on the 2,6-difluorobenzoyl ring . Due to the high molecular weight of flufenoxuron (488.77 Da) and the relatively small isotopic perturbation at a remote aromatic site, the deuterated and unlabeled species exhibit virtually identical reversed-phase chromatographic retention. This is critical because differential retention between analyte and IS—a documented risk with deuterated IS on certain column chemistries—can expose the two species to different regions of the solvent gradient where ion suppression severity differs, producing differential matrix effects [1]. The Bunch et al. (2014) study documented that deuterated internal standards do not always correct for ion suppression when retention time differences exist, even if subtle, due to 'differential matrix effects occurring due to slight retention time differences between the analyte and the deuterated internal standards in areas of changing ion suppression' [2]. Flufenoxuron-d3's deuterium placement on the hydrophobic benzoyl ring minimizes even the small retention time shift sometimes observed with polar-site deuteration.

Co-Elution with Native Analyte
Supporting evidence
Near-identical reversed-phase retention; deuterium on hydrophobic benzoyl ring minimizes RT shift
Supports uniform matrix-effect correction
Differential matrix effect risk reduced vs. polar-site deuteration
chromatographic co-elution differential matrix effect retention time alignment

Recovery Benchmarks with Deuterated IS

Published multi-residue benzoylurea methods that employ or can benefit from deuterated IS correction have demonstrated the following quantitative performance ranges for flufenoxuron: recovery of 74.8–105.3% across 16 IGRs in herbs at 0.01–1 mg/kg spikes [1]; recovery of 83.8–94.4% for 7 BUs in fruits with RSD of repeatability 3.12–7.43% and reproducibility 3.96–7.63% [2]; and recovery of 95–104% for 5 BUs in groundwater at 10 ng/L spikes with RSD 5–15% [3]. These recovery ranges were achieved using matrix-matched calibration or structural analog IS approaches. The introduction of Flufenoxuron-d3 as a compound-specific SIL-IS is expected to (a) shift recoveries closer to 100% by correcting for extraction losses and ionization variability, (b) reduce inter-matrix recovery variability that currently spans from ~75% to ~105% across matrices, and (c) improve inter-laboratory reproducibility by standardizing IS response across instruments and operators [4].

Recovery Benchmarks
Cross-study comparable
With SIL-IS: expected recovery span ~10 pp
Without SIL-IS: reported span ~30 pp (74.8–105.3%) RSD expected improvement: 5–15% to 3–8%
Supports method validation endpoint review
Across herbs, fruits, and groundwater multi-residue methods
method validation recovery range benzoylurea multi-residue regulatory compliance

Flufenoxuron-d3 Application Scenarios


Regulatory Pesticide Residue Monitoring

Flufenoxuron-d3 serves as the compound-specific SIL internal standard for quantifying flufenoxuron residues in apple, mandarin, tomato, cucumber, green bean, Chinese traditional herbs, and other food matrices under regulatory frameworks such as EU Regulation (EC) No 396/2005, Korea Food & Drug Administration guidelines, and Codex Alimentarius MRL compliance programs [7]. Published multi-residue methods achieving 80–110% recovery with MLOQs of 0.02 mg/kg in fruits directly benefit from isotope dilution using Flufenoxuron-d3, as the +3 Da mass shift and ≥98 atom % D purity assure interference-free quantification without the need for matrix-matched calibration curves for each commodity [7]. This is particularly critical for flufenoxuron, which has been shown to exhibit commodity-specific matrix effects in cucumber and green bean that require correction [9].

Environmental Fate and Groundwater Monitoring

Flufenoxuron-d3 enables parts-per-trillion (ppb–ppt) quantification of flufenoxuron in groundwater, surface water, and sediment samples where matrix complexity and low analyte concentrations challenge external calibration methods [7]. The demonstrated groundwater method achieving 95–104% recovery and detection limits of 0.3–6.0 ng/L for benzoylurea pesticides can be directly adapted to isotope dilution using Flufenoxuron-d3, improving inter-sample precision and reducing the need for extensive sample-specific matrix-matched calibration [7]. The non-exchangeable deuterium placement ensures that the IS remains stable during the solid-phase extraction concentration steps typical of environmental water analysis .

Benzoylurea Pharmacokinetics and Tissue Distribution

In preclinical and toxicological studies of flufenoxuron—such as the tissue distribution and hepatotoxicity assessment in Eremias argus following oral administration, where fecal excretion of flufenoxuron was 1.5-fold higher than diflubenzuron [7]—Flufenoxuron-d3 provides the quantitative backbone for accurate determination of flufenoxuron concentrations in plasma, liver, feces, and other biological matrices. The SIL-IS approach corrects for the substantial extraction losses and ion suppression inherent in biological sample preparation (protein precipitation, liquid-liquid extraction, or SPE), delivering the precision (CV <10%) required for robust toxicokinetic parameter estimation . The compound-specific nature of Flufenoxuron-d3 ensures that it does not cross-react with co-administered benzoylureas (e.g., diflubenzuron) or their metabolites, a distinction that structural analog IS approaches cannot guarantee [7].

Benzoylurea Multi-Residue Panel Methods

Flufenoxuron-d3 is the optimal internal standard for laboratories running multi-residue LC-MS/MS panels that include flufenoxuron alongside other benzoylureas (diflubenzuron, triflumuron, hexaflumuron, teflubenzuron, novaluron, lufenuron, chlorfluazuron) [7]. In these panels, the use of a single structural analog IS for all analytes is common practice but demonstrably suboptimal: benzoylureas exhibit divergent IC50 values in immunoassay (0.6–45 ppb range) reflecting differences in antibody binding that are driven by molecular planarity and substitution pattern—properties that also influence chromatographic retention and ionization efficiency . By providing a compound-specific IS for flufenoxuron—often the analyte with the most challenging matrix effect profile among the BUs—Flufenoxuron-d3 improves the accuracy of flufenoxuron quantification within the panel without requiring a separate IS for each of the 7–8 BUs, balancing analytical rigor with workflow efficiency [9].

Application
Selection Property
Validation Focus
Pesticide residue quantification in food research matrices
Co-eluting SIL-IS with +3 Da mass shift
Matrix-effect correction review across commodity types
Environmental water and sediment analysis
Non-exchangeable deuterium placement for SPE stability
Low-concentration quantification reproducibility review
Preclinical tissue distribution and PK research
Extraction recovery normalization via isotope dilution
Biological matrix precision and ion-suppression correction review
Multi-residue benzoylurea panel methods
Compound-specific IS for challenging analyte in panel
Panel accuracy improvement and inter-analyte variability review

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